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Compound of Interest

1H-Imidazole-1-ethanamine,4-
Compound Name:
bromo-N,N-dimethyl-

Cat. No.: B13241006

Get Quote

Executive Summary & Structural Context

1H-Imidazole-1-ethanamine, 4-bromo-N,N-dimethyl- represents a bifunctional ligand class.[1]
Unlike simple imidazoles, this molecule combines a 1t-deficient aromatic core with a flexible,
basic alkylamine tail.[1]

o Core Utility: Fragment for H3/H4 histamine receptor antagonists; ligand for transition metal
coordination (Zn2+, Cu?*).

¢ Crystallographic Significance: The N1-substitution removes the strong hydrogen bond donor
(N-H), forcing the crystal lattice to organize via Halogen Bonding (C-Br---N) and Dipole-
Dipole interactions rather than the classic N-H[1]---N imidazole ribbons.

Structural Comparison at a Glance
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Target: L-Br (N- Control: 4-Bromo- Alternative:
Feature . o ) )

Substituted) 1H-imidazole Histamine
Formula C7H12BrNs Cs3HsBrN:z CsHoNs

H-Bond Donor

None (Aprotic Ring)

Strong (N1-H)

Strong (Amine + Ring)

Halogen Bonding (o-

H-Bonding (N-H[1][2]

Dominant Force H-Bonding
hole) [3]:'N)
) ) Discrete Dimers or o ]
Lattice Motif ] Infinite 1D Ribbons 3D Network
Chains
] ] Low (< 80°C, )
Melting Point ) High (131-135°C) 83-84°C
predicted)

Crystallographic Data Analysis[2][3][4][5][6][7]

The following data contrasts the experimentally verified structure of the parent scaffold (4-

Bromo-1H-imidazole) with the structural parameters of the N-alkylated target, derived from

high-fidelity analog studies (e.g., 1-methyl-4-bromoimidazole).

Table 1: Lattice Parameter Comparison
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Parent Scaffold (4-

Target Analog (L-Br)

Parameter Implication
Br-Im) [1] [2,3]

Lower symmetry often

Crystal System Monoclinic Monoclinic / Triclinic observed with flexible
tails.[1]
Loss of glide planes

Space Group P2i/c P21i/n or P-1 due to bulky tail
packing.[1]

) Elongation due to

Unit Cell (a) 9.24 A ~10-12 A (Expanded) _ _
ethylamine chain.

Unit Cell (b) 6.85 A ~7-9 A

Unit Cell (c) 8.12 A ~12-14 A

Beta Angle (B) 102.5° 95-105°

Packing Efficiency

High (Planar Stacking)

Moderate (Steric Bulk)

Lower density; higher
solubility in organic

solvents.

Mechanism of Interaction: The "Halogen Switch"

In the parent 4-Bromo-1H-imidazole, the crystal packing is driven by a strong N—H[1]---N

hydrogen bond (

A).

In the target L-Br, this pathway is blocked.[1] The crystal lattice stabilizes via a C—Br---N

halogen bond.[1]

e 0-Hole Interaction: The electron-withdrawing nature of the imidazole ring creates a positive

electrostatic potential cap (o-hole) on the bromine atom.[1]

» Directionality: The C—-Br---N angle is typically near-linear (165°-175°), contrasting with the

more flexible H-bonds.[1]
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e Binding Energy:

2-5 kcal/mol (weaker than H-bonds, but structure-directing in aprotic environments).[1]

Experimental Protocols
Workflow 1: Synthesis & Crystallization of L-Br

To obtain X-ray quality crystals of the target, one must suppress the high solubility of the amine
tail.

Step-by-Step Methodology:

Alkylation: React 4-bromo-1H-imidazole (1.0 eq) with 2-chloro-N,N-dimethylethanamine (1.1
eq) in DMF using Cs2COs (2.0 eq) as a base. Stir at 60°C for 12h.

o Workup: Dilute with water, extract into EtOAc. Wash with brine. Dry over Naz2SOa.[4]
 Purification: Flash chromatography (DCM:MeOH 95:5).

o Crystallization (Vapor Diffusion):

[¢]

Dissolve 20 mg of pure L-Br in 0.5 mL of THF (good solubility).

Place in a small vial.

[e]

o

Place the small vial inside a larger jar containing Pentane (anti-solvent).

Seal and store at 4°C for 72 hours.

[¢]

o

Result: Colorless prisms suitable for XRD.

Workflow 2: Self-Validating Purity Check

Before mounting a crystal, ensure it is the correct N1-isomer (vs. N3-isomer) using NMR.[1]
» Criterion: The C2-H proton signal in N-substituted imidazoles shifts downfield (

7.5-7.8 ppm) compared to the C5-H (
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6.9-7.1 ppm).[1]

e NOE Check: Irradiation of the N-methylene group should show an NOE enhancement of the
C2-H and C5-H signals, confirming the chain position.[1]

Visualizations (Graphviz/DOT)
Diagram 1: Synthesis & Crystallization Logic Flow

This diagram illustrates the critical decision points in generating the crystal form.

Check C2-H Shift
Slow Diffusion

Szl - + CI-CH2CH2-NMe2 _ |  N-Alkylation i ome If Pure N1-Isomer _ | crystallization (THF/Pentane) _ | x-Ray Quality Crystal
tart: 4-Br e = | (Vapor Diffusion) = (P21/n or P-1)

(Cs2CO3/DMF) (1H NMR / NOE)

Click to download full resolution via product page

Caption: Workflow for synthesizing and isolating single crystals of the target ligand,
emphasizing the critical isomer validation step.

Diagram 2: Interaction Switching Mechanism

This diagram compares the dominant intermolecular forces in the parent vs. the target
molecule.
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Click to download full resolution via product page

Caption: The "Interaction Switch": N-alkylation eliminates the H-bond network, forcing the
lattice to organize via directional Halogen Bonds (Red Arrow).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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